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Compound Focus: 2-Cycloocten-1-one

CAS No.: 1728-25-2

Cat. No.: S678875

Get Quote

Molecular Structure & Basic Properties

The following table summarizes the fundamental identifiers and properties of 2-Cycloocten-1-one. [1] [2]

Property Value / Description

Chemical Name 2-Cycloocten-1-one [1]

CAS Registry Number 23202-10-0; 1728-25-2 (synonym) [1] [2]

Molecular Formula C8H12O [1] [2]

Molecular Weight 124.18 g/mol [1] [2]

IUPAC Standard InChI InChI=1S/C8H12O/c9-8-6-4-2-1-3-5-7-8/h4,6H,1-

3,5,7H2/b6-4- [2]

IUPAC Standard InChIKey NSHQAIKRVDXIMX-XQRVVYSFSA-N [2]

Synonym (2Z)-cyclooct-2-en-1-one; Cyclooctenone [1]

Canonical SMILES C1CCC=CC(=O)CC1 [1]

Isomeric SMILES C1CC/C=C\C(=O)CC1 [1]
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Property Value / Description

Boiling Point 195 - 197 °C [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor
Count

1 [1]

Rotatable Bond Count 0 [1]

Exact Mass 124.088815002 [1]

Topological Polar Surface Area
(PSA)

17.07000 Å² [1]

LogP 2.08 (XLogP3: 2) [1]

Complexity 125 [1]

Experimental Protocols & Catalytic Applications

2-Cycloocten-1-one is not only a product but also a participant and indicator in various chemical reactions,

especially in catalytic oxidation studies. [1] [3]

Selective Epoxidation of cis-Cyclooctene

A significant application of cis-cyclooctene, a closely related compound, is its selective epoxidation to form

cyclooctene epoxide. This reaction is efficiently catalyzed by solubilized gold (Au) atom clusters under mild

conditions using molecular oxygen (O2). [3]

Catalyst System: Solubilized Au clusters (7-8 atoms) are formed in situ from various Au sources

(e.g., Au/SiO2, AuCl, AuCl3) and stabilized by ligands derived from oxidized hydrocarbon products. [3]

Reaction Role: These Au clusters generate initiators and propagators to trigger the onset of an auto-

oxidation reaction with a high apparent turnover frequency (440 s-1). [3]
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Key Findings: The catalytic activity is linked to the solubilized Au clusters, not the initial solid Au

material. The reaction proceeds even after hot filtration to remove solid catalysts, and the filtrate
remains active without an induction period. [3]

Reaction Profile: Typically involves an induction period (∼2 hours for some catalysts) followed by a
rapid auto-oxidation phase, achieving high epoxide selectivity (≥80% at 50% conversion). [3]

The following diagram illustrates the role of gold clusters in the catalytic cycle for the epoxidation of

cyclooctene.
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Diagram of the Au cluster-catalyzed epoxidation mechanism, showing the initiation and auto-oxidation

cycle.

Synthesis Guidance for 2-Cycloocten-1-one

The table below outlines selected synthetic routes from the literature for obtaining 2-Cycloocten-1-one. [1]
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Reagent / Condition Solvent
Temperature /
Time

Notes Reference

IBX • 4-methoxypyridine-

N-oxide complex

Dimethyl

sulfoxide
(DMSO)

25 °C / 18

hours

Reagents, reaction

time, product
distribution

[1]

Copper(II) hexafluoro-2,4-
pentanedionate

Toluene 150 °C / 4
hours

[1]

(Photo-irradiation) Hexane 20 °C / 1 hour Reaction requires
irradiation

[1]

The workflow for synthesizing 2-Cycloocten-1-one, based on the provided literature, can be visualized as

follows.
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Workflow of synthesis routes for 2-Cycloocten-1-one from literature guidance.

Key Experimental Considerations

Purity and Stabilizers: Commercial cyclic alkenes may contain stabilizers that need removal (e.g.,

by distillation or KOH treatment) for oxidation reactions to proceed effectively. [3]
Catalyst Stability: The active catalytic species (e.g., Au clusters) can be stable for weeks when

stored in the dark, allowing reaction filtrates to be used for initiating fresh batches. [3]
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Product Distribution: In the epoxidation of cis-cyclooctene, the main product is the epoxide, with

minor amounts of 2-cycloocten-1-ol, 2-cycloocten-1-one, and 1,2-cyclooctanediol. [3] The presence
of 2-Cycloocten-1-one as a byproduct confirms its relevance in the reaction network.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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